Cas no 1202450-63-2 (6,8-Dibromoimidazo[1,2-A]pyridine)

• Product Name: 6,8-Dibromoimidazo[1,2-A]pyridine
• CAS No: 1202450-63-2
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• MDL: MFCD11976222
• CID: 2083220
• PubChem ID: 23298390
• Update Time: 2025-07-23

6,8-Dibromoimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromoimidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 6,8-dibroMo-
• FCH1346806
• AK204059
• TZ001181
• AKOS027253907
• DS-10343
• DTXSID50632698
• SY124836
• SCHEMBL1576816
• MFCD11976222
• CS-0036415
• 1202450-63-2
• 6,8-Dibromoimidazo[1,2-A]pyridine

• MDL： MFCD11976222
• Inchi： 1S/C7H4Br2N2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H
• InChI Key： UPNQBHMDTPKBDP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=CN=C21)Br

Computed Properties

• Exact Mass: 275.87207g/mol
• Monoisotopic Mass: 273.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6,8-Dibromoimidazo[1,2-A]pyridine

Introduction to 6,8-Dibromoimidazo[1,2-A]pyridine (CAS No: 1202450-63-2)

6,8-Dibromoimidazo[1,2-A]pyridine, with the chemical identifier CAS No 1202450-63-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of bromine atoms at the 6 and 8 positions enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazopyridine scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. In recent years, there has been a surge in research focused on developing novel imidazopyridine derivatives as potential therapeutic agents. The brominated version, specifically 6,8-Dibromoimidazo[1,2-A]pyridine, has been explored for its potential applications in drug discovery and development.

One of the most compelling aspects of 6,8-Dibromoimidazo[1,2-A]pyridine is its versatility in chemical modifications. The bromine substituents provide multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications. This flexibility has made it a popular choice for medicinal chemists working on the design of small-molecule inhibitors and agonists.

Recent studies have highlighted the role of 6,8-Dibromoimidazo[1,2-A]pyridine in the development of compounds with anti-inflammatory and anticancer properties. For instance, researchers have demonstrated that derivatives of this molecule can inhibit the activity of certain kinases involved in cancer progression. The bromine atoms facilitate cross-coupling reactions, such as Suzuki-Miyaura coupling, which are essential for constructing more complex molecular architectures.

The synthesis of 6,8-Dibromoimidazo[1,2-A]pyridine typically involves multi-step organic reactions starting from readily available precursors. The key steps often include cyclization reactions to form the imidazopyridine core followed by bromination at the specified positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 6,8-Dibromoimidazo[1,2-A]pyridine has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes can be employed in various transformations, including polymerization reactions and organic synthesis.

The biological activity of 6,8-Dibromoimidazo[1,2-A]pyridine is attributed to its ability to bind to target proteins and modulate their function. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in understanding how this compound interacts with biological targets. This knowledge is crucial for optimizing its pharmacological properties.

One notable area of research involves using 6,8-Dibromoimidazo[1,2-A]pyridine as a building block for drug candidates targeting neurological disorders. Preliminary studies suggest that certain derivatives can cross the blood-brain barrier and exhibit neuroprotective effects. These findings open up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The environmental impact of synthesizing and using 6,8-Dibromoimidazo[1,2-A]pyridine is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of pharmaceutical intermediates remains environmentally responsible.

In conclusion,6,8-Dibromoimidazo[1,2-A]pyridine (CAS No: 1202450-63-2) is a versatile and highly functional compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow,6,8-Dibromoimidazo[1,2-A]pyridine will undoubtedly play a crucial role in future scientific advancements.